Cas no 2137478-41-0 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoic acid
• CAS No: 2137478-41-0
• MF: C₂₂H₂₁N₃O₅
• MW: 407.419245481491
• CID: 6329889
• PubChem ID: 165490491
• Update Time: 2025-09-27

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoic acid
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoic acid
• 2137478-41-0
• EN300-1141288

• Inchi： 1S/C22H21N3O5/c1-29-14-10-23-25(11-14)12-20(21(26)27)24-22(28)30-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-11,19-20H,12-13H2,1H3,(H,24,28)(H,26,27)
• InChI Key： JDFQHIYTGODKNL-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CN1C=C(C=N1)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 407.14812078g/mol
• Monoisotopic Mass: 407.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 103Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoic acid

Recent Advances in the Study of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoic acid (CAS: 2137478-41-0)

The compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoic acid (CAS: 2137478-41-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methoxy-substituted pyrazole moiety, has shown promising potential in various applications, ranging from peptide synthesis to drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthetic pathways for 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoic acid, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel solid-phase peptide synthesis (SPPS) approach that incorporates this compound as a key building block. The study reported a high degree of efficiency in coupling reactions, attributed to the steric and electronic properties of the Fmoc group, which facilitates selective deprotection and minimizes side reactions. These advancements are critical for the scalable production of peptide-based therapeutics.

In addition to its synthetic utility, the biological activity of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoic acid has been explored in the context of enzyme inhibition. Preliminary in vitro assays published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that this compound exhibits moderate inhibitory activity against certain kinases involved in inflammatory pathways. The presence of the methoxy-pyrazole moiety was hypothesized to contribute to this activity by mimicking the natural substrate of the target enzymes. Further structural-activity relationship (SAR) studies are underway to elucidate the precise mechanism of action and optimize the compound's potency.

Another area of interest is the potential application of this compound in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews highlighted its use as a linker molecule in antibody-drug conjugates (ADCs). The Fmoc group's stability under physiological conditions, combined with the pyrazole ring's ability to form hydrogen bonds, makes this compound an attractive candidate for conjugating cytotoxic payloads to monoclonal antibodies. Early-stage in vivo experiments in murine models showed promising tumor-targeting efficacy and reduced off-target toxicity, suggesting a potential pathway for clinical translation.

Despite these promising developments, challenges remain in the widespread adoption of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoic acid. Issues such as solubility in aqueous media and long-term stability under storage conditions need to be addressed. Recent work published in Chemical Communications (2024) proposed the use of co-solvents and lyophilization techniques to mitigate these limitations, but further optimization is required. Additionally, comprehensive toxicological studies are necessary to ensure the compound's safety profile for therapeutic use.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxy-1H-pyrazol-1-yl)propanoic acid (CAS: 2137478-41-0) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications in peptide synthesis, enzyme inhibition, and drug delivery systems underscore its potential to contribute to the development of novel therapeutics. Future research should focus on addressing current limitations and expanding the understanding of its biological mechanisms to fully realize its therapeutic potential.